1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione

• IUPAC Name: 1-(4-iodophenyl)-3-(4-methoxyanilino)pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H15IN2O3/c1-23-14-8-4-12(5-9-14)19-15-10-16(21)20(17(15)22)13-6-2-11(18)3-7-13/h2-9,15,19H,10H2,1H3
• InChI Key: YYOWJLNAEPMGTL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC2CC(=O)N(C2=O)C3=CC=C(C=C3)I
• Molecular Formula: C17H15IN2O3
• Molecular Weight: 422.22 g/mol

Description

1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione, also known as MPPI, is a chemical compound that has been extensively studied in the field of neuroscience. This compound has shown potential as a tool for investigating the mechanisms underlying various neurological disorders, such as Parkinson's disease and schizophrenia. In

Mechanism of Action

1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione acts as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT2A receptor. By blocking these receptors, 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione can modulate the activity of dopamine and serotonin in the brain, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione depend on the specific receptor subtype that is targeted. By blocking the dopamine D2 receptor, 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione can reduce the activity of the dopaminergic system, which can lead to a decrease in locomotor activity and an increase in prolactin secretion. By blocking the serotonin 5-HT2A receptor, 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione can reduce the activity of the serotonergic system, which can lead to a decrease in anxiety and an increase in mood.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione in lab experiments is its selectivity for specific receptor subtypes. This allows researchers to investigate the effects of specific neurotransmitter systems on behavior and cognition. However, one limitation of using 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione is its relatively low potency compared to other receptor antagonists. This can make it difficult to achieve complete receptor blockade, which can lead to variability in experimental results.

Future Directions

There are many future directions for research on 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione. One area of interest is the development of more potent and selective 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione analogs, which could be used to investigate the role of specific receptor subtypes in neurological disorders. Another area of interest is the use of 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione in combination with other drugs to investigate the interactions between different neurotransmitter systems. Finally, the use of 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione in animal models of neurological disorders could provide valuable insights into the underlying mechanisms of these disorders.

Synthesis Methods

The synthesis of 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione involves the reaction of 4-iodoaniline and 4-methoxyphenylacetic acid with maleic anhydride. The resulting product is then reduced with sodium borohydride to yield 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione. This synthesis method has been well-documented in the literature and has been used by many researchers to obtain 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione for their experiments.

Scientific Research Applications

1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione has been used extensively in scientific research to investigate the mechanisms underlying various neurological disorders. For example, 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione has been used to study the role of dopamine receptors in Parkinson's disease, as well as the effects of antipsychotic drugs on dopamine receptors in schizophrenia. 1-(4-iodophenyl)-3-[(4-methoxyphenyl)amino]-2,5-pyrrolidinedione has also been used to investigate the role of glutamate receptors in depression and anxiety.